Cas no 1309934-01-7 (4-Bromobenzyl-(4-n-butylphenyl)ether)

• Product Name: 4-Bromobenzyl-(4-n-butylphenyl)ether
• CAS No: 1309934-01-7
• MF: C₁₇H₁₉BrO
• MW: 319.236164331436
• MDL: MFCD07782560
• CID: 5217190
• Update Time: 2026-03-06

4-Bromobenzyl-(4-n-butylphenyl)ether Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzyl-(4-n-butylphenyl)ether
• 1-Bromo-4-((4-butylphenoxy)methyl)benzene

• MDL： MFCD07782560
• Inchi： 1S/C17H19BrO/c1-2-3-4-14-7-11-17(12-8-14)19-13-15-5-9-16(18)10-6-15/h5-12H,2-4,13H2,1H3
• InChI Key： SRCFMSSWODFPGF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC(=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 227
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Bromobenzyl-(4-n-butylphenyl)ether

Professional Introduction to Compound with CAS No. 1309934-01-7 and Product Name: 4-Bromobenzyl-(4-n-butylphenyl)ether

4-Bromobenzyl-(4-n-butylphenyl)ether, identified by the Chemical Abstracts Service Number (CAS No.) 1309934-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aryl ethers, characterized by its brominated benzyl moiety linked to a butylphenyl group through an oxygen atom. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural composition of 4-Bromobenzyl-(4-n-butylphenyl)ether involves a bromine substituent on the benzene ring, which enhances its reactivity and utility in synthetic chemistry. The presence of the benzyl group and the n-butylphenyl moiety contributes to its solubility and interaction potential with biological targets. Such structural attributes are particularly valuable in drug design, where precise molecular interactions are critical for efficacy and selectivity.

In recent years, there has been a surge in research focused on aryl ethers due to their versatile pharmacological properties. 4-Bromobenzyl-(4-n-butylphenyl)ether has been explored in several preclinical studies for its potential role as an intermediate in the synthesis of bioactive molecules. Its bromine atom serves as a handle for further functionalization, allowing chemists to tailor the compound for specific biological activities. This adaptability has made it a subject of interest in academic and industrial research labs alike.

One of the most compelling aspects of 4-Bromobenzyl-(4-n-butylphenyl)ether is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions (PPIs) are integral to numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. By designing molecules that can modulate these interactions, researchers aim to develop treatments that address underlying pathophysiological mechanisms.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-Bromobenzyl-(4-n-butylphenyl)ether for their ability to disrupt aberrant PPIs. Molecular docking studies have shown that this compound can bind to specific protein targets with high affinity, suggesting its suitability for further development into a therapeutic agent. These computational predictions have been validated through experimental assays, reinforcing the compound's potential as a lead molecule.

The pharmaceutical industry has been particularly interested in 4-Bromobenzyl-(4-n-butylphenyl)ether due to its structural similarity to known bioactive compounds. Structural analogs are often used to optimize drug candidates by improving pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The bromine atom in this compound allows for easy modifications through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry.

Moreover, 4-Bromobenzyl-(4-n-butylphenyl)ether has been investigated for its potential role in anti-inflammatory therapies. Inflammatory processes are mediated by complex signaling pathways involving various proteins and enzymes. By modulating these pathways with small molecules like 4-Bromobenzyl-(4-n-butylphenyl)ether, researchers aim to develop treatments that provide relief from chronic inflammatory conditions without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 4-Bromobenzyl-(4-n-butylphenyl)ether involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the reactivity of the benzene ring for subsequent functionalization. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In conclusion, 4-Bromobenzyl-(4-n-butylphenyl)ether (CAS No. 1309934-01-7) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for chemists and biologists working on novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.